Cas no 2228251-66-7 (3-(aminomethyl)-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol
• CAS No: 2228251-66-7
• MF: C₁₂H₁₅F₂NOS
• MW: 259.315408945084
• CID: 5963542
• PubChem ID: 165714911
• Update Time: 2025-05-19

3-(aminomethyl)-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol
• 2228251-66-7
• EN300-1952495
• 3-(aminomethyl)-3-{4-[(difluoromethyl)sulfanyl]phenyl}cyclobutan-1-ol

• Inchi： 1S/C12H15F2NOS/c13-11(14)17-10-3-1-8(2-4-10)12(7-15)5-9(16)6-12/h1-4,9,11,16H,5-7,15H2
• InChI Key： SZCCQICNKCZKDG-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 259.08424160g/mol
• Monoisotopic Mass: 259.08424160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(aminomethyl)-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol

Introduction to CAS No. 2228251-66-7: 3-(Aminomethyl)-3-{4-(Difluoromethyl)Sulfanylphenyl}Cyclobutan-1-Ol

The compound with CAS No. 2228251-66-7, known as 3-(aminomethyl)-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol, is a complex organic molecule with a unique structure and potential applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its intricate molecular architecture, which combines a cyclobutane ring, an amino group, and a sulfanylphenyl moiety with a difluoromethyl substituent.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. The presence of the cyclobutane ring introduces strain into the molecule, which can lead to interesting reactivity and selectivity in chemical reactions. Additionally, the amino group and sulfanylphenyl substituent contribute to the compound's ability to participate in hydrogen bonding and other non-covalent interactions, making it potentially useful in medicinal chemistry.

One of the key areas of research involving this compound is its role in bioactive molecules. Researchers have explored its potential as an intermediate in the synthesis of more complex pharmaceutical agents, particularly those targeting specific enzymes or receptors. The difluoromethyl group is known to enhance lipophilicity, which can improve drug absorption and bioavailability.

Moreover, the sulfanylphenyl group has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Recent experiments have demonstrated that derivatives of this compound can scavenge free radicals effectively, suggesting its potential use in anti-inflammatory and neuroprotective therapies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during these reactions. Innovations in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Another significant aspect of this compound is its stereochemistry. The cyclobutane ring introduces a rigid structure with defined stereochemistry, which can influence the molecule's interactions with biological targets. Researchers have explored both enantiomers of this compound to assess their biological activity, finding that one enantiomer exhibits superior binding affinity compared to the other.

In conclusion, CAS No. 2228251-66-7, or 3-(aminomethyl)-3-{4-(difluoromethyl)sulfanylphenyl}cyclobutan-1-ol, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in modern chemical research.